![molecular formula C19H22Cl2N2O3S B4929704 N~2~-benzyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-isobutylglycinamide](/img/structure/B4929704.png)
N~2~-benzyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-isobutylglycinamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds closely related to N2-benzyl-N2-[(2,5-dichlorophenyl)sulfonyl]-N1-isobutylglycinamide typically involves reactions between benzyl groups and sulfonyl chlorides or hydrazides. For instance, the sulfonylation of benzylic C-H bonds with arylsulfonyl hydrazides or arylsulfonyl chlorides under UV irradiation demonstrates a method of attaching sulfonyl groups to benzyl compounds (Gong et al., 2018).
Molecular Structure Analysis
Structural analyses of similar compounds reveal that sulfonyl and benzyl groups significantly impact the molecular conformation. X-ray crystallography and NMR spectroscopy are commonly used to elucidate the molecular structure, demonstrating the influence of sulfonyl groups on the overall molecular geometry and stability through intramolecular hydrogen bonds (Rizzoli, Vicini, & Incerti, 2009).
Chemical Reactions and Properties
Sulfonyl-containing compounds undergo various chemical reactions, including sulfonylation, acylation, and alkylation. These reactions are facilitated by the reactive nature of the sulfonyl group, enabling the synthesis of a diverse range of derivatives with different chemical functionalities (Kas’yan, Isaev, & Kas’yan, 2002).
Physical Properties Analysis
The physical properties of sulfonyl-containing compounds, such as solubility, melting point, and crystallinity, are influenced by the presence and positioning of the sulfonyl and benzyl groups. These properties are critical for the application of these compounds in various fields (Wolf, 2002).
Chemical Properties Analysis
The chemical behavior of compounds like N2-benzyl-N2-[(2,5-dichlorophenyl)sulfonyl]-N1-isobutylglycinamide is characterized by their reactivity towards nucleophiles and electrophiles, facilitated by the sulfonyl group. This reactivity is pivotal in synthetic chemistry for the development of new materials and pharmaceuticals (Lenihan & Shechter, 1999).
properties
IUPAC Name |
2-[benzyl-(2,5-dichlorophenyl)sulfonylamino]-N-(2-methylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22Cl2N2O3S/c1-14(2)11-22-19(24)13-23(12-15-6-4-3-5-7-15)27(25,26)18-10-16(20)8-9-17(18)21/h3-10,14H,11-13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZEZLADSRHFGLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)CN(CC1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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